Cas no 1805189-53-0 (5-Bromo-2-fluoro-3-(fluoromethyl)phenol)

• Product Name: 5-Bromo-2-fluoro-3-(fluoromethyl)phenol
• CAS No: 1805189-53-0
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4977009
• Update Time: 2025-10-05

5-Bromo-2-fluoro-3-(fluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-(fluoromethyl)phenol

• Inchi： 1S/C7H5BrF2O/c8-5-1-4(3-9)7(10)6(11)2-5/h1-2,11H,3H2
• InChI Key： KFLBSDCRLXHVOI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(CF)C=1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 5-Bromo-2-fluoro-3-(fluoromethyl)phenol

5-Bromo-2-fluoro-3-(fluoromethyl)phenol: A Comprehensive Overview

The compound 5-Bromo-2-fluoro-3-(fluoromethyl)phenol, identified by the CAS number CAS No. 1805189-53-0, is a highly specialized aromatic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of bromophenol derivatives and is characterized by its unique substitution pattern, which includes a bromine atom at position 5, a fluorine atom at position 2, and a fluoromethyl group at position 3 on the phenol ring. Its structure makes it an interesting subject for both fundamental research and industrial applications.

The synthesis of 5-Bromo-2-fluoro-3-(fluoromethyl)phenol typically involves multi-step organic reactions, often utilizing directed ortho metalation or other advanced methodologies to achieve the desired substitution pattern. Recent advancements in catalytic processes have enabled more efficient and selective syntheses of such complex aromatic compounds, reducing production costs and enhancing purity levels. The compound's stability under various reaction conditions has also been extensively studied, making it a reliable building block in organic synthesis.

In terms of applications, 5-Bromo-2-fluoro-3-(fluoromethyl)phenol has shown promise in the development of advanced materials, particularly in the field of electronics. Its unique electronic properties, derived from the electron-withdrawing effects of bromine and fluorine substituents, make it an ideal candidate for use in high-performance polymers and organic semiconductors. Recent studies have demonstrated its potential as a dopant in conjugated polymer systems, significantly improving their electrical conductivity without compromising mechanical stability.

Beyond materials science, this compound has also found applications in medicinal chemistry. The presence of multiple halogen substituents confers it with bioactivity, making it a valuable lead compound for drug discovery programs targeting various diseases. For instance, researchers have explored its potential as an anti-inflammatory agent and have reported promising results in preclinical models. The compound's ability to modulate specific cellular pathways has opened new avenues for its use in therapeutic development.

The environmental impact of 5-Bromo-2-fluoro-3-(fluoromethyl)phenol has also been a topic of recent interest. Studies have investigated its biodegradability under different environmental conditions, with findings suggesting that it undergoes slow degradation processes under aerobic conditions. This information is crucial for assessing its potential risks to ecosystems and guiding its safe handling and disposal in industrial settings.

In conclusion, 5-Bromo-2-fluoro-3-(fluoromethyl)phenol is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as an important material for future innovations. As ongoing studies continue to uncover new properties and uses, this compound is expected to play an increasingly significant role in both academic research and industrial applications.